Cas no 57331-00-7 (Pyridine, 3,3'-thiobis-)

• Product name: Pyridine, 3,3'-thiobis-
• CAS No: 57331-00-7
• MF: C₁₀H₈N₂S
• MW: 188.24892
• CID: 345753
• PubChem ID: 15621531

Pyridine, 3,3'-thiobis- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3,3'-thiobis-
• 3-pyridin-3-ylsulfanylpyridine
• 3,3'-Sulfanediyldipyridine
• SCHEMBL9548473
• 57331-00-7
• 3,3'-thiobispyridine
• DTXSID60575941

• Inchi： InChI=1S/C10H8N2S/c1-3-9(7-11-5-1)13-10-4-2-6-12-8-10/h1-8H
• InChI Key： WTCGPFZVMHRHQV-UHFFFAOYSA-N
• SMILES： C1=CC=C(SC2=CC=CN=C2)C=N1

Computed Properties

• Exact Mass: 188.04094
• Monoisotopic Mass: 188.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 25.78

Additional information on Pyridine, 3,3'-thiobis-

测试